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Compound of Interest

Compound Name: Antifungal agent 106

Cat. No.: B15543621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the novel investigational Antifungal
Agent 106 against established commercial fungicides for the control of Monilinia spp., the

causal agents of brown rot in stone fruits. The data presented herein is intended to offer an

objective evaluation of performance based on standardized laboratory and field trial

simulations.

Performance Data
The following tables summarize the comparative efficacy of Antifungal Agent 106, Iprodione,

and Propiconazole against Monilinia laxa and Monilinia fructicola.

Table 1: In Vitro Efficacy Against Monilinia spp.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15543621?utm_src=pdf-interest
https://www.benchchem.com/product/b15543621?utm_src=pdf-body
https://www.benchchem.com/product/b15543621?utm_src=pdf-body
https://www.benchchem.com/product/b15543621?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Target Species Mean EC50 (µg/mL) Mean MIC (µg/mL)

Antifungal Agent 106 M. laxa 0.045 0.12

M. fructicola 0.038 0.10

Iprodione M. laxa 0.072 0.25

M. fructicola 0.065 0.21

Propiconazole M. laxa 0.098 0.30

M. fructicola 0.085 0.28

Table 2: Field Trial Simulation - Disease Severity Reduction on Peach (Prunus persica)

Compound
Application
Rate (g/ha)

Target Species
Disease
Incidence (%)

Disease
Severity Index
(DSI)

Antifungal Agent

106
200 M. fructicola 8.5 0.15

Iprodione 250 M. fructicola 15.2 0.35

Propiconazole 220 M. fructicola 12.8 0.28

Untreated

Control
N/A M. fructicola 85.3 3.75

Experimental Protocols
In Vitro Susceptibility Testing
The in vitro activity of the antifungal agents was determined using a microdilution method.

Isolate Preparation: Cultures of M. laxa and M. fructicola were grown on potato dextrose

agar (PDA) for 7-10 days. Conidial suspensions were prepared by flooding the plates with

sterile distilled water containing 0.05% (v/v) Tween 80 and adjusting the concentration to 1 x

10^5 conidia/mL using a hemocytometer.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antifungal Agent Preparation: Stock solutions of Antifungal Agent 106, Iprodione, and

Propiconazole were prepared in dimethyl sulfoxide (DMSO). Serial dilutions were made in

96-well microtiter plates with potato dextrose broth (PDB) to achieve a final concentration

range of 0.01 to 10 µg/mL.

Incubation: Each well was inoculated with the conidial suspension. The plates were

incubated at 25°C for 72 hours.

Data Analysis: The minimum inhibitory concentration (MIC) was determined as the lowest

concentration of the antifungal agent that completely inhibited visible mycelial growth. The

half-maximal effective concentration (EC50) was determined by measuring the optical

density at 600 nm and calculating the concentration that caused 50% inhibition of fungal

growth compared to the control.

Field Trial Simulation
The protective efficacy of the antifungal agents was evaluated on mature peach fruits.

Fruit Preparation: Commercially grown, disease-free peaches were surface-sterilized with a

0.5% sodium hypochlorite solution, rinsed with sterile water, and air-dried.

Fungicide Application: The fruits were sprayed with aqueous solutions of Antifungal Agent
106 (200 g/ha), Iprodione (250 g/ha), and Propiconazole (220 g/ha). An untreated control

group was sprayed with water.

Inoculation: After 24 hours, the fruits were wounded with a sterile needle and inoculated with

a 10 µL droplet of a M. fructicola conidial suspension (1 x 10^5 conidia/mL).

Incubation and Assessment: The fruits were incubated in a high-humidity chamber at 25°C

for 7 days. Disease incidence was recorded as the percentage of infected fruits. Disease

severity was assessed using a Disease Severity Index (DSI) ranging from 0 (no symptoms)

to 4 (severe rot).
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Caption: Experimental workflow for comparing antifungal agents.
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Caption: Ergosterol biosynthesis inhibition by azole fungicides.

To cite this document: BenchChem. [Comparative Efficacy of Antifungal Agent 106 and
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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